Cas no 1805622-03-0 (Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate)

• Product name: Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate
• CAS No: 1805622-03-0
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4890700

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate

• Inchi： 1S/C11H14F2N2O3/c1-2-18-8(16)4-7-3-6(5-14)9(10(12)13)11(17)15-7/h3,10H,2,4-5,14H2,1H3,(H,15,17)
• InChI Key： VGAAYLRZHLRIBS-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(CC(=O)OCC)=CC=1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 417
• Topological Polar Surface Area: 81.4
• XLogP3: -0.6

Additional information on Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate

Comprehensive Guide to Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1805622-03-0)

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1805622-03-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a difluoromethyl group, and a hydroxypyridine core, making it a versatile intermediate for drug discovery and development. Its ethyl acetate side chain further enhances its solubility and reactivity, which is critical for synthetic applications.

The growing interest in fluorinated pyridine derivatives like Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate stems from their role in modern medicinal chemistry. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly intrigued by its potential in designing kinase inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance and developing targeted cancer therapies.

In agrochemical applications, difluoromethyl-substituted pyridines are gaining traction due to their efficacy as pesticide intermediates. The presence of the difluoromethyl group in CAS No. 1805622-03-0 may contribute to enhanced herbicidal or fungicidal activity, addressing the demand for eco-friendly crop protection solutions. This aligns with the global push toward sustainable agriculture and reduced environmental impact.

Synthetic accessibility is another key advantage of Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate. Its structure allows for straightforward modifications, enabling chemists to explore diverse derivatives for structure-activity relationship (SAR) studies. Recent publications highlight its utility in constructing heterocyclic scaffolds, which are pivotal in developing novel central nervous system (CNS) drugs and anti-inflammatory agents.

The commercial availability of CAS No. 1805622-03-0 through specialty chemical suppliers has facilitated its adoption in high-throughput screening and combinatorial chemistry. Its stability under standard laboratory conditions makes it a practical choice for industrial-scale applications. Moreover, advancements in green chemistry have spurred interest in optimizing its synthesis to minimize waste and energy consumption.

From a regulatory perspective, Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate is not classified as a hazardous substance under major chemical inventories, simplifying its handling and transportation. However, researchers must adhere to good laboratory practices (GLP) when working with this compound, given its reactive functional groups.

Future research directions for 1805622-03-0 may include exploring its enantioselective synthesis or coupling it with bioconjugation techniques for diagnostic applications. As the pharmaceutical industry shifts toward precision medicine, such tailored compounds will play an increasingly vital role in drug development pipelines.

In summary, Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-acetate represents a compelling case study in the intersection of fluorine chemistry and heterocyclic drug design. Its multifaceted applications and adaptability to modern synthetic challenges position it as a valuable asset for researchers tackling pressing health and agricultural challenges.